Heterocyclic compounds with bridgehead nitrogen atoms. Part III. The formation of cyclopenta[c]quinolizines from 3-α-dimethyl-aminovinylindolizines and dimethyl acetylenedicarboxylate
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39660000324
Abstract
2-Alkyl- and 2-aryl-indolizines react with NN-dimethylacetamide, in presence of phosphoryl chloride, to give 3-α-dimethylaminoethylideneindolizinium salts. The enamines derived from the salts by proton-loss react with dimethyl acetylenedicarboxylate in boiling toluene to give dimethyl cyclopenta[c]quinolizinedicarboxylates. The intermediate compounds in this rearrangement have been isolated and the substitution reactions of the cyclopenta[c]quinolizine nucleus have been studied.
Recommended Literature
- [1] In(OTf)3-catalyzed N-α phosphonylation of N,O-acetals with triethyl phosphite†
- [2] Pyridine imines as ligands in luminescent iridium complexes†
- [3] A flow reactor process for the synthesis of peptides utilizing immobilized reagents, scavengers and catch and release protocols†
- [4] Organic chemistry
- [5] Stoichiometry, temperature, solvent, metal-directed syntheses of metal–organic frameworks based on flexible V-shaped methylenebis(3,5-dimethylpyrazole) and various aromatic dicarboxylate acids†
- [6] Quantitation of acute monocytic leukemia cells spiked in control monocytes using surface-enhanced Raman spectroscopy
- [7] Synthesis of biobased amines via Pd-catalysed telomerisation of the renewable β-myrcene in a water/ethanol multiphase system: catalyst recycling enabled by a self-separating product phase†
- [8] Pt(0)-Catalysed synthesis of new bifunctional silanes†
- [9] First series of mixed (PIII, SeIV)-heteroatomoriented rare-earth-embedded polyoxotungstates containing distinct building blocks†
- [10] Carbolithiation of meso-aryl-substituted 5,15-diazaporphyrin selectively provides 3-alkylated diazachlorins†
